N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(2-methylphenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C21H24N2O4S2
• Molecular Weight: 432.6 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-2-[(2-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C21H24N2O4S2/c1-13-6-2-3-7-15(13)19(24)23-21-18(16-8-4-5-9-17(16)28-21)20(25)22-14-10-11-29(26,27)12-14/h2-3,6-7,14H,4-5,8-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key: ZCHBCMZMOAGBSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NC4CCS(=O)(=O)C4

Description

N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(2-methylphenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a heterocyclic organic compound characterized by a benzothiophene core fused with a tetrahydrothiophene ring system. Key structural features include:

• A 1,1-dioxidotetrahydrothiophene moiety, contributing to solubility and metabolic stability.
• A 2-methylphenylcarbonylamino substituent, which enhances lipophilicity and target-binding specificity.
• A tetrahydrobenzothiophene scaffold, known for its pharmacological versatility in medicinal chemistry .

Synthesis typically involves multi-step protocols, including oxidation (e.g., using KMnO₄), acylation, and amide coupling, followed by purification via chromatography .

Biological Relevance: Preliminary studies on related compounds suggest enzyme inhibition (e.g., kinase or protease targets) and receptor modulation (e.g., G-protein-coupled receptors), positioning this class of molecules as candidates for therapeutic development in oncology and inflammation .

Biological Activity

N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(2-methylphenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a complex organic compound that incorporates both thiophene and benzothiophene structures. These types of compounds have garnered interest in medicinal chemistry due to their diverse biological activities, including antibacterial, antifungal, and anticancer properties. This article reviews the biological activity of this specific compound based on available literature and research findings.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

• Thiophene Ring : A five-membered ring containing sulfur which contributes to its reactivity and biological properties.
• Benzothiophene Core : This structure enhances the compound's ability to interact with biological targets.
• Carboxamide Functional Group : Known for its ability to form hydrogen bonds, which can influence the compound's solubility and interaction with biological systems.

Antimicrobial Activity

Research indicates that compounds containing thiophene and benzothiophene moieties often exhibit significant antimicrobial properties. For instance:

• A study on related thiophene derivatives demonstrated potent antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli .
• The presence of the dioxo group in the compound may enhance its reactivity towards bacterial enzymes, leading to effective inhibition.

Antifungal Properties

Compounds similar to N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(2-methylphenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have shown antifungal activity.

• A related study indicated that thiophenes exhibited antifungal effects comparable to known antifungal agents . The mechanism often involves disruption of fungal cell membranes or inhibition of essential metabolic pathways.

Anticancer Potential

Thiophene derivatives have also been explored for their anticancer properties:

• Certain studies have identified compounds with similar structures that inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .
• The specific interactions with cancer cell lines remain an area of active research, with promising results suggesting potential therapeutic applications.

Case Study 1: Antibacterial Screening

A series of thiophene derivatives were synthesized and screened for antibacterial activity. Among them, one derivative exhibited a minimum inhibitory concentration (MIC) comparable to that of established antibiotics . This suggests that similar compounds could possess effective antibacterial properties.

Case Study 2: Antifungal Efficacy

In a comparative study involving various thiophene-based compounds, one was found to have significant antifungal activity against Candida albicans, with an MIC lower than that of fluconazole . This highlights the potential for developing new antifungal agents from this class of compounds.

Research Findings Summary Table

Activity Type	Compound	MIC (µg/mL)	Target Organism	Reference
Antibacterial	Thiophene Derivative	16	Staphylococcus aureus
Antifungal	Thiophene Analog	32	Candida albicans
Anticancer	Benzothiophene Derivative	10	Various cancer cell lines

Scientific Research Applications

Research indicates that N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(2-methylphenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibits several notable biological activities:

Anticancer Properties

Preliminary studies suggest that compounds with similar structures may inhibit tubulin polymerization, a crucial process for cancer cell proliferation. Investigations into its effects on various cancer cell lines are ongoing.

Antimicrobial Activity

There are indications that this compound may possess antimicrobial properties. Further studies are required to evaluate its effectiveness against specific bacterial strains.

Enzyme Inhibition

The compound may inhibit specific enzymes involved in metabolic pathways. This property could be leveraged for drug development targeting metabolic diseases.

Case Studies and Research Findings

Several studies have investigated the biological activities of compounds similar to N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(2-methylphenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide:

• Study on Anticancer Activity : A study demonstrated that derivatives with thiophene structures showed significant inhibition of cancer cell growth in vitro. The mechanism involved modulation of cellular pathways critical for cancer progression.
• Antimicrobial Evaluation : Research indicated that certain analogs exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This suggests potential for development as an antimicrobial agent.

Comparison with Similar Compounds

The compound’s uniqueness arises from its combination of functional groups and heterocyclic architecture . Below is a comparative analysis with structurally related molecules:

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Molecular Formula (g/mol)	Biological Activity
Target Compound	Benzothiophene core, 1,1-dioxidotetrahydrothiophene, 2-methylphenylcarbonylamino	~C₂₃H₂₅N₂O₅S₂ (~477.6)*	Potential kinase inhibition
N-(1,1-dioxidotetrahydrothiophen-3-yl)-6-methyl-2-{[(2-methylphenoxy)acetyl]amino}-...	Phenoxyacetyl group instead of carbonylamino	C₂₄H₂₉N₂O₆S₂ (517.7)	Lipid metabolism modulation
N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[(4-methoxyphenyl)carbonyl]amino}-...	4-methoxyphenyl substituent	C₂₂H₂₆N₂O₅S₂ (462.6)	Enhanced solubility, receptor binding
N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	Iodo-substituted phenyl group	C₁₇H₁₇INO₂S (410.3)	Anticancer activity
2-(methylphenoxy)acetic acid derivatives	Simple phenoxy-acetic acid backbone	Variable	Anti-inflammatory

*Estimated based on structural analogs.

Key Differentiators:

Iodo-substituted derivatives (e.g., ) exhibit distinct electronic properties but lack the dioxidotetrahydrothiophene ring’s metabolic stability.

Biological Activity: Unlike 2-(methylphenoxy)acetic acid derivatives (general anti-inflammatory), the target compound’s benzothiophene core enables multi-target engagement, such as simultaneous enzyme inhibition and receptor antagonism . Fluorophenyl-containing analogs (e.g., ) show stronger binding to oncogenic kinases, while the 2-methylphenyl group may favor anti-inflammatory targets like COX-2 .

Synthetic Complexity: The target compound requires six-step synthesis, including oxidation and acylation, whereas simpler analogs (e.g., 2-amino-N-(2-methoxyphenyl)...) are synthesized in fewer steps but with reduced biological versatility .

Table 2: Pharmacological Potential of Analogous Compounds

Activity	Mechanism	Example Compound	Reference
Anticancer	Inhibition of PI3K/AKT/mTOR pathway	N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-{[2-(4-fluorophenoxy)propanoyl]amino}-...
Anti-inflammatory	COX-2 suppression	2-(methylphenoxy)acetic acid derivatives
Metabolic Regulation	PPAR-γ agonism	N-(1,1-dioxidotetrahydrothiophen-3-yl)-6-methyl-2-{[(2-methylphenoxy)acetyl]amino}-...

Target Compound’s Prospects :

• Neurology : The lipophilic 2-methylphenyl group may facilitate CNS penetration for neurodegenerative disease applications .